4-methyl-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide

• IUPAC Name: 4-methyl-N-[(6-phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C20H19N3OS/c1-14-7-9-16(10-8-14)19(24)21-13-17-18(15-5-3-2-4-6-15)22-20-23(17)11-12-25-20/h2-10H,11-13H2,1H3,(H,21,24)
• InChI Key: AYTSNAXJHVVBNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC2=C(N=C3N2CCS3)C4=CC=CC=C4
• Molecular Formula: C20H19N3OS
• Molecular Weight: 349.5 g/mol

Description

The compound “4-methyl-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide” is a derivative of imidazole, a five-membered heterocyclic moiety. Imidazole derivatives are known for their broad range of chemical and biological properties and have been used in the development of new drugs. Imidazo[2,1-b]thiazole-based compounds have been reported as anticancer agents.

Scientific Research Applications

Antimicrobial Applications

. They can be used in the development of new drugs to combat various bacterial and fungal infections.

Anticancer Applications

. .

Anti-inflammatory Applications

. They could potentially be used in the treatment of conditions characterized by inflammation.

Antidiabetic Applications

. They could be used to develop new antidiabetic drugs.

Industrial Applications

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Pharmaceutical Applications

. They are used in the synthesis of various pharmaceutical drugs.

Antioxidant Applications

. They could potentially be used in the development of new antioxidant drugs or supplements.

Antihypertensive Applications

. They could be used to develop new antihypertensive drugs.

Future Directions

Imidazole derivatives have become an important synthon in the development of new drugs. Therefore, the future directions for “4-methyl-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide” could involve further exploration of its potential pharmaceutical applications.

Mechanism of Action

Target of Action

The primary target of this compound is Pantothenate synthetase of Mycobacterium tuberculosis (Mtb) . This enzyme plays a crucial role in the biosynthesis of pantothenate, a precursor for the synthesis of coenzyme A, which is essential for various metabolic processes in the cell .

Mode of Action

The compound interacts with its target, Pantothenate synthetase, leading to the inhibition of the enzyme’s activity . This interaction disrupts the normal function of the enzyme, thereby affecting the biosynthesis of pantothenate and, consequently, coenzyme A .

Biochemical Pathways

The inhibition of Pantothenate synthetase affects the pantothenate and coenzyme A biosynthesis pathways . Coenzyme A is involved in various metabolic pathways, including the citric acid cycle and fatty acid metabolism. Therefore, the disruption of coenzyme A synthesis can have significant downstream effects on these metabolic processes .

Result of Action

The compound’s action results in the inhibition of growth of Mtb . By disrupting the function of Pantothenate synthetase, the compound interferes with the bacterium’s metabolic processes, leading to its inability to proliferate .